N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide

• IUPAC Name: N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanesulfonamide
• InChI: InChI=1S/C12H19BN2O4S/c1-11(2)12(3,4)19-13(18-11)9-6-10(8-14-7-9)15-20(5,16)17/h6-8,15H,1-5H3
• InChI Key: HFQQLRKRUDQYED-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)NS(=O)(=O)C
• Molecular Formula: C12H19BN2O4S
• DSSTOX Substance ID: DTXSID00693198
• Molecular Weight: 298.17 g/mol
• CAS RN: 1201643-71-1

Description

“N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide” is an organic compound that appears as a colorless to yellow liquid or semi-solid or solid. It is a second-generation BTK inhibitor Acalabrutinib intermediate.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by various techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent.

Chemical Reactions Analysis

This compound can be synthesized through nucleophilic and amidation reactions. The O (3) and O (4) of compound A and N (1) and O (1) of compound B were indicated as the possible nucleophilic attack sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been studied using density functional theory (DFT). DFT is used to study the molecular electrostatic potential and frontier molecular orbitals of the title compound to further clarify certain physical and chemical properties of the compound.

Scientific Research Applications

Organic Synthesis

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Protection of Diols

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Asymmetric Synthesis of Amino Acids

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Diels–Alder and Suzuki Coupling Reactions

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Fluorescent Probes

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Construction of Stimulus-Responsive Drug Carriers

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Drug Delivery

The types of drug carriers based on borate linkages include drug–polymer coupling, polymer micelles, linear-hyperbranched polymers and mesoporous silica, etc. .

Future Directions

Organoboron compounds, such as this one, are not only important intermediates in organic synthesis, but also have a wide range of applications in pharmacy and biology. They are usually used to protect diols in the organic synthesis of drugs, utilized in the asymmetric synthesis of amino acids, Diels–Alder and Suzuki coupling reactions. In drug application research, boric acid compounds are usually used as enzyme inhibitors or specific ligand drugs. They can also be used as fluorescent probes to identify hydrogen peroxide, sugars, copper and fluoride ions, and catecholamines. Boronic ester bonds are widely used in the construction of stimulus-responsive drug carriers due to their advantages of simple construction conditions, good biocompatibility, and ability to respond to various microenvironmental changes such as pH, glucose, and ATP in the organism.